Cas no 1807086-09-4 (Ethyl 6-(aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 6-(aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1807086-09-4
• MF: C₁₁H₁₃ClF₂N₂O₂
• MW: 278.682928800583
• CID: 4870749
• Update Time: 2025-05-24

Ethyl 6-(aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H13ClF2N2O2/c1-2-18-9(17)4-7-8(12)3-6(5-15)16-10(7)11(13)14/h3,11H,2,4-5,15H2,1H3
• InChI Key： VPMOMGXZEFSKDS-UHFFFAOYSA-N
• SMILES： ClC1C=C(CN)N=C(C(F)F)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 6-(aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetate

Ethyl 6-(aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1807086-09-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-(aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1807086-09-4, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with an amino methyl group, a chloro atom, and a difluoromethyl group, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable in the development of drugs targeting a range of therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

The importance of this compound lies in its ability to undergo diverse chemical transformations, which allows for the facile construction of complex molecular architectures. The presence of the amino methyl group provides a nucleophilic site for further functionalization, while the chloro and difluoromethyl substituents introduce electrophilic centers that can participate in cross-coupling reactions. These attributes have made Ethyl 6-(aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetate a preferred choice for medicinal chemists seeking to develop novel pharmacophores.

Recent advancements in synthetic methodologies have further highlighted the utility of this intermediate. For instance, studies have demonstrated its effectiveness in the preparation of kinase inhibitors, which are increasingly recognized for their therapeutic potential. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to interact favorably with the ATP-binding site of these enzymes. By incorporating Ethyl 6-(aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetate into synthetic routes, researchers have been able to develop compounds with improved potency and selectivity.

In addition to its role in kinase inhibitor synthesis, Ethyl 6-(aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetate has also been explored in the development of antiviral agents. The structural features of this compound allow it to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. Notably, recent research has shown that derivatives of this intermediate exhibit promising activity against RNA viruses, including those responsible for emerging infectious diseases. This finding underscores the broad applicability of Ethyl 6-(aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetate in drug discovery efforts.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to enhance their pharmacological properties. The difluoromethyl group in Ethyl 6-(aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetate contributes to increased metabolic stability and improved binding affinity to biological targets. These advantages have been leveraged in the design of next-generation drugs that exhibit longer half-lives and reduced susceptibility to degradation by enzymatic processes. As such, this compound represents a valuable asset for pharmaceutical companies aiming to develop innovative therapeutics.

From a synthetic perspective, Ethyl 6-(aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetate offers several advantages due to its well-defined reactivity patterns. The chloro substituent can be readily displaced by various nucleophiles, enabling the introduction of diverse functional groups. Similarly, the amino methyl group can be alkylated or acylated to further modify the molecular structure. These transformations provide chemists with ample opportunities to tailor the properties of their target compounds.

The growing interest in green chemistry has also influenced the use of Ethyl 6-(aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetate in pharmaceutical synthesis. Researchers are increasingly adopting sustainable methodologies that minimize waste and reduce environmental impact. For example, catalytic processes that utilize this intermediate have been developed to achieve high yields with minimal byproducts. Such approaches align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, Ethyl 6-(aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1807086-09-4) is a multifaceted intermediate with significant potential in modern pharmaceutical synthesis. Its unique structural features and reactivity patterns make it an invaluable tool for medicinal chemists developing drugs across multiple therapeutic areas. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone of contemporary drug discovery efforts.